Cas no 2137568-37-5 (ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate)

• Product Name: ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate
• CAS No: 2137568-37-5
• MF: C₁₀H₁₄N₂O₃
• MW: 210.229762554169
• CID: 6314493
• PubChem ID: 165461051
• Update Time: 2025-05-21

ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• EN300-731354
• 2137568-37-5
• ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate

• Inchi： 1S/C10H14N2O3/c1-3-15-10(14)4-5-12-6-9(7-13)8(2)11-12/h6-7H,3-5H2,1-2H3
• InChI Key： MIVRPJYGVMIFRW-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN1C=C(C=O)C(C)=N1)=O

Computed Properties

• Exact Mass: 210.10044231g/mol
• Monoisotopic Mass: 210.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.2Ų

Additional information on ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate

Research Brief on Ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate (CAS: 2137568-37-5) in Chemical Biology and Pharmaceutical Applications

Ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate (CAS: 2137568-37-5) is a pyrazole-based compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its formyl and ester functional groups, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors, anti-inflammatory agents, and antimicrobial compounds. The unique structural features of this compound, including its reactive aldehyde group, make it a valuable scaffold for further chemical modifications and biological evaluations.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate as a precursor in the synthesis of novel JAK2 inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers utilized a combination of molecular docking and in vitro assays to validate the binding affinity and selectivity of these derivatives. The results highlighted the potential of this scaffold in targeting kinase pathways, paving the way for further optimization and preclinical studies.

Another notable application of ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was employed as a key intermediate in the synthesis of anti-inflammatory agents. The study focused on modifying the formyl group to introduce various hydrazone derivatives, which were then evaluated for their ability to inhibit COX-2 and TNF-α production. Several analogs showed promising activity, with IC50 values in the low micromolar range, suggesting their potential as lead compounds for inflammatory diseases.

Beyond its pharmaceutical applications, ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate has also been explored in chemical biology for probe development. A 2023 ACS Chemical Biology study utilized this compound to design fluorescent probes for detecting reactive oxygen species (ROS) in cellular environments. The probe, derived from the formyl group of the compound, exhibited high sensitivity and selectivity for ROS, enabling real-time monitoring of oxidative stress in live cells. This application underscores the compound's utility in diagnostic and mechanistic studies.

Despite these advancements, challenges remain in the optimization of ethyl 3-(4-formyl-3-methyl-1H-pyrazol-1-yl)propanoate derivatives for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Future research directions may include the exploration of prodrug strategies and the incorporation of this scaffold into combination therapies. Overall, the growing body of evidence supports the continued investigation of this compound as a valuable tool in drug discovery and chemical biology.